Cas no 2411591-66-5 ((R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride)

(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride is a chiral amine derivative featuring a 3,5-dichlorophenyl substituent. This compound is of interest in pharmaceutical and agrochemical research due to its stereospecificity, which can influence biological activity and receptor interactions. The hydrochloride salt form enhances stability and solubility, facilitating handling and formulation in synthetic applications. Its well-defined chiral center makes it valuable for asymmetric synthesis and as a building block in the development of enantiomerically pure compounds. The dichlorophenyl moiety may contribute to enhanced lipophilicity, potentially improving membrane permeability in bioactive molecules. This product is typically characterized by high purity, ensuring reproducibility in research and development processes.
(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride structure
2411591-66-5 structure
Product Name:(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride
CAS No:2411591-66-5
MF:C8H10Cl3N
MW:226.530699253082
CID:5039657
PubChem ID:145710573
Update Time:2026-02-28

(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(3,5-dichlorophenyl)ethanamine hydrochloride
    • 2411591-66-5
    • (R)-1-(3,5-Dichlorophenyl)ethanamine HCl
    • BS-18128
    • CS-0162449
    • (1R)-1-(3,5-dichlorophenyl)ethanamine;hydrochloride
    • D81151
    • AKOS037649372
    • MFCD12757839
    • (R)-1-(3,5-dichlorophenyl)ethan-1-amineHydrochloride
    • (R)-1-(3,5-Dichlorophenyl)ethanaminehydrochloride
    • (1R)-1-(3,5-dichlorophenyl)ethanamine hydrochloride
    • (R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride
    • Inchi: 1S/C8H9Cl2N.ClH/c1-5(11)6-2-7(9)4-8(10)3-6;/h2-5H,11H2,1H3;1H/t5-;/m1./s1
    • InChI Key: YKPAICVWOBWQTG-NUBCRITNSA-N
    • SMILES: ClC1C=C(C=C(C=1)[C@@H](C)N)Cl.Cl

Computed Properties

  • Exact Mass: 224.987882g/mol
  • Monoisotopic Mass: 224.987882g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 119
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JB662-200mg
(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride
2411591-66-5 95+%
200mg
1270.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JB662-50mg
(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride
2411591-66-5 95+%
50mg
509.0CNY 2021-07-10
Ambeed
A1192264-100mg
(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride
2411591-66-5 95+%
100mg
$72.0 2025-02-19
Ambeed
A1192264-250mg
(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride
2411591-66-5 95+%
250mg
$107.0 2025-02-19
Ambeed
A1192264-1g
(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride
2411591-66-5 95+%
1g
$265.0 2025-02-19
eNovation Chemicals LLC
Y1229113-1g
(R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride
2411591-66-5 95%
1g
$600 2024-06-03
Aaron
AR01KLJX-100mg
(R)-1-(3,5-Dichlorophenyl)ethanaminehydrochloride
2411591-66-5 98%
100mg
$70.00 2025-02-11
Aaron
AR01KLJX-250mg
(R)-1-(3,5-Dichlorophenyl)ethanaminehydrochloride
2411591-66-5 98%
250mg
$105.00 2025-02-11
Aaron
AR01KLJX-1g
(R)-1-(3,5-Dichlorophenyl)ethanaminehydrochloride
2411591-66-5 98%
1g
$265.00 2025-02-11
1PlusChem
1P01KLBL-100mg
(R)-1-(3,5-Dichlorophenyl)ethanaminehydrochloride
2411591-66-5 95+%
100mg
$72.00 2024-05-22

Additional information on (R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride

Recent Advances in the Study of (R)-1-(3,5-Dichlorophenyl)ethanamine Hydrochloride (CAS: 2411591-66-5)

The compound (R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride (CAS: 2411591-66-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

Recent studies have highlighted the enantioselective synthesis of (R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride, which is critical for its biological activity. The compound serves as a key intermediate in the development of chiral drugs, particularly in the treatment of central nervous system (CNS) disorders. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution, to achieve high enantiomeric purity, which is essential for minimizing off-target effects in therapeutic applications.

Pharmacological evaluations of (R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride have revealed its potential as a modulator of neurotransmitter systems. In vitro and in vivo studies demonstrate its affinity for serotonin and dopamine receptors, suggesting its utility in addressing conditions such as depression, anxiety, and Parkinson's disease. Notably, its hydrochloride salt form enhances solubility and bioavailability, making it a promising candidate for further preclinical development.

In addition to its CNS applications, recent research has explored the compound's role in antimicrobial and anticancer therapies. Preliminary data indicate that (R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride exhibits inhibitory effects against certain bacterial strains and cancer cell lines, although the mechanisms underlying these effects remain under investigation. These findings underscore the compound's versatility and potential for repurposing in diverse therapeutic areas.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Current research efforts are focused on structural modifications and formulation strategies to improve its efficacy and reduce potential side effects. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (R)-1-(3,5-Dichlorophenyl)ethanamine hydrochloride (CAS: 2411591-66-5) represents a valuable scaffold in medicinal chemistry, with broad implications for drug discovery and development. Continued research into its synthesis, mechanism of action, and therapeutic potential will be essential for unlocking its full clinical utility. This briefing serves as a timely update for researchers and industry professionals engaged in the advancement of chemical biology and pharmaceutical sciences.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.